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Introduction

Fz7-21 is a synthetic peptide antagonist of the Frizzled-7 (FZD7) receptor, a key component of
the Wnt signaling pathway.[1][2][3] Its sequence is Ac-Leu-Pro-Ser-Asp-Asp-Leu-Glu-Phe-Trp-
Cys-His-Val-Met-Tyr-NH2.[2][4] Fz7-21 selectively binds to the extracellular cysteine-rich
domain (CRD) of FZD7.[1][3][5] This interaction induces a conformational change in the FZD7
CRD, altering the architecture of its lipid-binding groove and ultimately preventing the formation
of the Wnt-FZD7-LRP6 ternary complex required for downstream signal activation.[1][2][6][7]
By inhibiting the canonical Wnt/(3-catenin pathway, Fz7-21 serves as a valuable tool for
studying cellular processes regulated by Wnt signaling, such as cell proliferation and stem cell
function, and holds potential as a therapeutic agent.[1][2]

Solubility and Reconstitution

The Fz7-21 peptide has a high proportion of hydrophobic residues, making it poorly soluble in
aqueous solutions.[8] The recommended primary solvent for reconstitution is dimethyl sulfoxide
(DMSO0).[5][8]
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Key Recommendations:

Primary Solvent: Use high-purity DMSO to prepare a concentrated stock solution.
e Stock Concentration: A stock concentration of 1-10 mM in DMSQO is common.

o Aqueous Dilution: For cell-based assays, the stock solution can be further diluted in aqueous
buffers or cell culture media. It is critical to add the aqueous buffer slowly to the DMSO stock
solution while vortexing to prevent precipitation.[8]

e Final DMSO Concentration: In cell culture experiments, the final concentration of DMSO
should be kept low, typically below 0.5-1%, to avoid cellular toxicity.[5][6][8]

Troubleshooting Precipitation:

« If precipitation occurs upon dilution, briefly sonicate the solution.[8]

e Gentle warming can also help in solubilization.[8]

o If significant precipitation persists, it is advisable to prepare a fresh solution.[3]

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of the Fz7-21 peptide.
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Storage ]
Form Duration Notes
Temperature
Store in a tightly
sealed container,
protected from light.
N Allow the vial to warm
Lyophilized Powder -20°C or -80°C Long-term

to room temperature
before opening to

prevent condensation.

[8]

Reconstituted Stock

Aliquot into single-use
volumes to avoid

repeated freeze-thaw

) -20°C Up to 1 month )
(in DMSO) cycles, which can
degrade the peptide.
[5]
Reconstituted Stock Aliquoting is highly
-80°C Up to 6 months

(in DMSO)

recommended.[5]

Quantitative Data Summary

The inhibitory activity of Fz7-21 has been characterized in several in vitro assays.

Parameter Value Cell Line | System Assay Type
Whnt3a-stimulated

ICso 100 nM HEK293-TB cells Wnt/B-catenin
signaling.[3][4][9]
WNT3A-mediated 3-

ICso0 50 nM Mouse L cells catenin stabilization.
[31[4]

ECso 58 nM Human FZD7 CRD Binding Assay.[1][9]

ECso 34 nM Mouse FZD7 CRD Binding Assay.[1][9]
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Experimental Protocols

This protocol describes the reconstitution of lyophilized Fz7-21 peptide to create a high-
concentration stock solution.

Materials:

Lyophilized Fz7-21 peptide vial

High-purity DMSO

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of lyophilized Fz7-21 to reach room temperature before opening.

e Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock
concentration (e.g., 10 mM).

» Dissolution: Vortex the vial for 30-60 seconds to fully dissolve the peptide. A brief sonication
can be used if necessary to break up any aggregates.

» Aliquoting: Dispense the stock solution into single-use aliquots in sterile, low-protein-binding
tubes.

o Storage: Store the aliquots at -80°C for long-term use.

This protocol measures the inhibitory effect of Fz7-21 on Wnt signaling in a cell-based assay.[5]
Materials:

o HEK293-TB cells (stably expressing a TCF/LEF luciferase reporter).[5]

e Cell culture medium (e.g., DMEM with 10% FBS).[5]

¢ Recombinant WNT3A.[5]
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e Fz7-21 peptide stock solution (in DMSO).

e Fz7-21S (negative control peptide).[5]

o 96-well white, clear-bottom tissue culture plates.[5]
o Dual-Luciferase Reporter Assay System.[2]

e Luminometer.[5]

Procedure:

o Cell Seeding: Seed HEK293-TB cells into a 96-well plate at a density that ensures 70-80%
confluency at the time of the assay.[5]

o Peptide Preparation: Prepare serial dilutions of Fz7-21 and the control peptide Fz7-21S in
cell culture medium. Ensure the final DMSO concentration remains below 0.5%.[5]

o Treatment: After 24 hours, replace the existing medium with the medium containing the
diluted peptides.

o Wnt Stimulation: Add recombinant WNT3A to a final concentration of 50 ng/mL to stimulate
the Wnt pathway.[5][6] Include wells without WNT3A as a negative control.

 Incubation: Incubate the plate for 6-24 hours at 37°C in a 5% COz2 incubator.[5]

o Luciferase Measurement: Lyse the cells and measure the firefly and Renilla luciferase
activities using a luminometer, following the manufacturer's protocol for the assay system.[1]

[5]

o Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot
the normalized data against the log of the Fz7-21 concentration to determine the 1Cso value.

[5]

Visualizations
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Caption: General workflow for Fz7-21 peptide preparation and experimental use.
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Caption: Fz7-21 inhibits the Wnt/pB-catenin pathway by binding to the FZD7 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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